![molecular formula C13H14N2O2 B3336067 ethyl 1-benzyl-1H-pyrazole-3-carboxylate CAS No. 174907-58-5](/img/structure/B3336067.png)
ethyl 1-benzyl-1H-pyrazole-3-carboxylate
Overview
Description
Molecular Structure Analysis
The molecular structure of a compound can be represented by its SMILES string or InChI key. For example, a similar compound, Ethyl 1-benzyl-3-(4-bromophenyl)-1H-pyrazole-5-carboxylate, has the SMILES stringCCOC(=O)c1cc(nn1Cc2ccccc2)-c3ccc(Br)cc3
and the InChI key BPPNSALLNZWKDR-UHFFFAOYSA-N
.
Scientific Research Applications
Corrosion Inhibition
- Application : Pyrazole derivatives, including those similar to ethyl 1-benzyl-1H-pyrazole-3-carboxylate, have been evaluated as corrosion inhibitors for steel in hydrochloric acid. These compounds significantly reduce corrosion rates, with their inhibiting action increasing with concentration (Herrag et al., 2007).
Synthesis and Characterization
- Application : Novel pyrazole derivatives have been synthesized and characterized through various methods, including X-ray diffraction and spectroscopic techniques. These compounds have potential applications in material sciences and pharmaceuticals (Naveen et al., 2021).
Optical Nonlinearity Studies
- Application : N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, a class of compounds including ethyl 1-benzyl-1H-pyrazole-3-carboxylate, have been studied for their optical nonlinearity. These compounds are potential candidates for optical limiting applications (Chandrakantha et al., 2013).
Steric Redirection in Chemical Synthesis
- Application : The alkylation of ethyl 1H-pyrazole-3-carboxylate, a compound related to ethyl 1-benzyl-1H-pyrazole-3-carboxylate, can be sterically redirected, providing insights into synthetic strategies for similar compounds (Wright et al., 2018).
Synthesis under Specific Conditions
- Application : Various derivatives, including ethyl 1-(2,4-dichlorophenyl)-1H-pyrazole-3-carboxylates, have been synthesized under ultrasound irradiation, demonstrating efficient and regioselective synthesis techniques (Machado et al., 2011).
Mechanism of Action
properties
IUPAC Name |
ethyl 1-benzylpyrazole-3-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H14N2O2/c1-2-17-13(16)12-8-9-15(14-12)10-11-6-4-3-5-7-11/h3-9H,2,10H2,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XPYPKZBZUMCFEU-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=NN(C=C1)CC2=CC=CC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H14N2O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
230.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
ethyl 1-benzyl-1H-pyrazole-3-carboxylate |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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